Cas no 55684-44-1 (Hexanoic acid,6-[(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)amino]-)

• Product Name: Hexanoic acid,6-[(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)amino]-
• CAS No: 55684-44-1
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 384130
• PubChem ID: 135468166
• Update Time: 2025-04-19

Hexanoic acid,6-[(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-[(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)amino]-
• 6-[(6-methyl-4-oxo-1H-pyrimidin-2-yl)amino]hexanoic acid
• 6-(4-Methyl-6-oxo-1,6-dihydro-2-pyrimidinyl)-aminohexansaeure
• 6-(4-methyl-6-oxo-1,6-dihydro-pyrimidin-2-ylamino)-hexanoic acid
• AC1L7QHC
• NSC235158
• DTXSID90310988
• 55684-44-1
• NSC-235158

• Inchi： 1S/C11H17N3O3/c1-8-7-9(15)14-11(13-8)12-6-4-2-3-5-10(16)17/h7H,2-6H2,1H3,(H,16,17)(H2,12,13,14,15)
• InChI Key： MWVVMOTWXLZLAJ-UHFFFAOYSA-N
• SMILES： OC(CCCCCNC1=NC(C)=CC(N1)=O)=O

Computed Properties

• Exact Mass: 239.12711
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 90.8Ų

Experimental Properties

• PSA: 90.79
• LogP: 1.20820